Cas no 2097947-71-0 (3-(9-Methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid)

• Product name: 3-(9-Methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid
• CAS No: 2097947-71-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5724021
• PubChem ID: 121203791

3-(9-Methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• F1907-7700
• AKOS026712043
• 2097947-71-0
• starbld0037388
• 3-(9-methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid
• 3-(9-Methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid

• Inchi： 1S/C12H21NO4/c1-16-10-3-7-17-12(8-10)4-6-13(9-12)5-2-11(14)15/h10H,2-9H2,1H3,(H,14,15)
• InChI Key： IJEJONHQGOYJES-UHFFFAOYSA-N
• SMILES： O1CCC(CC21CN(CCC(=O)O)CC2)OC

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 59Ų

Additional information on 3-(9-Methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid

Comprehensive Overview of 3-(9-Methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid (CAS No. 2097947-71-0)

3-(9-Methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid (CAS No. 2097947-71-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound features a unique spirocyclic structure, which is increasingly recognized for its potential in drug design due to its ability to enhance molecular rigidity and improve binding affinity to biological targets. The presence of a methoxy group and a propanoic acid moiety further contributes to its versatility in synthetic applications.

In recent years, the demand for spirocyclic compounds like 3-(9-Methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid has surged, driven by their relevance in developing central nervous system (CNS) therapeutics and anti-inflammatory agents. Researchers are particularly interested in how the 6-oxa-2-azaspiro[4.5]decane scaffold can mimic natural ligands, making it a promising candidate for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. This aligns with current trends in precision medicine and personalized drug development, where structural complexity is leveraged to achieve selective biological activity.

The synthesis of 3-(9-Methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid typically involves multi-step organic reactions, including ring-closing metathesis and carboxylic acid functionalization. Its CAS No. 2097947-71-0 serves as a critical identifier for researchers sourcing high-purity batches for preclinical studies. Given the growing emphasis on sustainable chemistry, efforts are underway to optimize its synthesis using green solvents and catalytic methods, addressing environmental concerns while maintaining yield efficiency.

From an application standpoint, this compound is being explored for its potential in neurodegenerative disease research, particularly in modulating neurotransmitter pathways. Its spirocyclic core may offer advantages in crossing the blood-brain barrier (BBB), a key challenge in CNS drug delivery. Additionally, its propanoic acid group allows for further derivatization, enabling the creation of prodrugs or conjugates for enhanced bioavailability.

In the context of AI-driven drug discovery, 3-(9-Methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid has been flagged in computational screenings for its drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties. This highlights its suitability for hit-to-lead optimization pipelines. As the pharmaceutical industry shifts toward fragment-based drug design, such structurally diverse compounds are invaluable for constructing focused libraries.

Quality control and analytical characterization of CAS No. 2097947-71-0 rely heavily on advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure batch-to-batch consistency, which is crucial for reproducible research outcomes. The compound’s stability under various pH conditions and thermal stress is also a subject of ongoing investigation to support formulation development.

Beyond pharmaceuticals, 3-(9-Methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid has potential applications in material science, where its rigid structure could contribute to the design of functional polymers or supramolecular assemblies. Its compatibility with click chemistry reactions further expands its utility in creating bioconjugates for diagnostic or therapeutic purposes.

In summary, 3-(9-Methoxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid (CAS No. 2097947-71-0) represents a compelling case study in the intersection of structural complexity and biological relevance. Its multifaceted applications—from drug discovery to advanced materials—underscore its importance in contemporary scientific research. As innovation in synthetic methodologies and computational modeling progresses, this compound is poised to play a pivotal role in addressing unmet medical and technological needs.